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Compound of Interest

Compound Name: NCP2 Anchor

Cat. No.: B12389071

Audience: Researchers, scientists, and drug development professionals.

Introduction

The specific and robust labeling of oligonucleotides is a cornerstone of numerous molecular
biology applications, including nucleic acid detection, hybridization assays, and various pull-
down or capture-based experiments. Anchor oligonucleotides, which are designed to bind to a
specific target sequence, often require a terminal label for detection or immobilization. This
document provides a detailed protocol for the 5'-end labeling of an anchor oligonucleotide
using a kinase and a labeled ATP analog, followed by purification of the labeled product. The
presented workflow ensures high-efficiency labeling and removal of unincorporated labels,
leading to a high-purity final product suitable for downstream applications.

Experimental Workflow

The overall workflow for anchor oligo labeling consists of three main stages: preparation of the
oligonucleotide, the enzymatic labeling reaction, and the purification of the labeled oligo.
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1. Oligo Preparation
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2. Labeling Reaction
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3. Purification
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 To cite this document: BenchChem. [Application Note & Protocol: 5'-End Labeling of Anchor
Oligonucleotides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238907 1#step-by-step-guide-for-ncp2-anchor-oligo-
labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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